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Compound of Interest

Compound Name: N-cyclopropyl-4-iodobenzamide

Cat. No.: B2879678 Get Quote

Essential Safety and Handling Guide for N-
cyclopropyl-4-iodobenzamide
This document provides crucial safety and logistical information for handling N-cyclopropyl-4-
iodobenzamide in a laboratory setting. The following procedures are based on best practices

for handling analogous chemical compounds and powdered substances, as a specific Safety

Data Sheet (SDS) for N-cyclopropyl-4-iodobenzamide is not readily available.

Chemical Profile:

While detailed experimental data for N-cyclopropyl-4-iodobenzamide is limited in the

provided search results, its chemical structure suggests it is an aromatic iodo compound.

Information on a similar compound, N-(4-Iodophenyl)cyclopropane carboxamide, indicates that

it can cause skin and serious eye irritation. Therefore, it is prudent to handle N-cyclopropyl-4-
iodobenzamide with a high degree of caution.
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Property Value Source

Molecular Formula C10H10INO DC Chemicals[1]

Molecular Weight 287.096 g/mol DC Chemicals[1]

CAS Number 794539-14-3 DC Chemicals[1]

Storage (Powder) 2 years at -20°C DC Chemicals[1]

Storage (in DMSO)
2 weeks at 4°C, 6 months at

-80°C
DC Chemicals[1]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory when handling N-cyclopropyl-4-
iodobenzamide. The following table outlines the recommended PPE for various stages of

handling.
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Operational
Stage

Eye and Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Receiving and

Unpacking

Tightly sealed

safety goggles.

Chemical-

resistant gloves

(e.g., Nitrile,

Neoprene).

Lab coat.

Not generally

required if

handled in a

well-ventilated

area.

Weighing and

Aliquoting (Solid)

Tightly sealed

safety goggles

and a face

shield.

Double-gloving

with chemical-

resistant gloves

(e.g., Nitrile,

Neoprene).

Chemical-

resistant apron

over a lab coat.

A NIOSH/MSHA

or European

Standard EN 149

approved

respirator is

necessary if

vapors are

generated or if

working outside

of a fume hood.

Solution

Preparation and

Handling

Tightly sealed

safety goggles

and a face

shield.

Double-gloving

with chemical-

resistant gloves

(e.g., Nitrile,

Neoprene).

Chemical-

resistant apron

over a lab coat.

A NIOSH/MSHA

or European

Standard EN 149

approved

respirator is

necessary if

vapors are

generated or if

working outside

of a fume hood.

Experimental

Use

Tightly sealed

safety goggles

and a face

shield.

Double-gloving

with chemical-

resistant gloves

(e.g., Nitrile,

Neoprene).

Chemical-

resistant apron

over a lab coat.

A NIOSH/MSHA

or European

Standard EN 149

approved

respirator is

necessary if

vapors are

generated or if
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working outside

of a fume hood.

Operational and Disposal Plans
Handling Solid N-cyclopropyl-4-iodobenzamide:

Preparation: Designate a specific area for handling, preferably within a chemical fume hood.

[2] Cover the work surface with absorbent, leak-proof bench pads.[2]

Weighing: If a balance cannot be placed inside a fume hood, tare a sealed container, add the

powder inside the hood, seal the container, and then weigh it outside the hood.[2]

Aliquotting: Perform all aliquotting of the solid material within a chemical fume hood to

minimize inhalation risk.

Solution Preparation:

Solvent Selection: Refer to solubility information to select an appropriate solvent.

Dissolving: Add the solvent to the sealed container containing the pre-weighed solid. If the

container has a septum, the solvent can be injected through it to minimize exposure.

Storage: Once prepared, aliquot the solution into smaller, sealed vials to prevent degradation

from repeated freeze-thaw cycles.[3] Store solutions at -20°C for up to one month or -80°C

for up to six months, protected from light.[3]

Disposal Plan:

N-cyclopropyl-4-iodobenzamide is a halogenated organic compound.[4] As such, all waste

containing this chemical must be disposed of as hazardous waste.

Segregation: Collect all waste containing N-cyclopropyl-4-iodobenzamide in a designated,

labeled, and sealed container for halogenated organic waste.[5] Do not mix with non-

halogenated waste.[6]
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Labeling: Clearly label the waste container with "Hazardous Waste," "Halogenated Organic

Waste," and list the chemical contents.[5]

Storage of Waste: Store the sealed waste container in a cool, dry, and well-ventilated area,

away from incompatible materials.

Disposal: Arrange for pickup and disposal by a certified hazardous waste management

company in accordance with local, state, and federal regulations.

Emergency Procedures:

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes.[7] Remove contaminated clothing.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open.[7] Seek immediate medical attention.

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical

attention.

Spill: For a small spill, wear appropriate PPE, cover the spill with an inert absorbent material

(e.g., vermiculite, sand), and sweep it into a container for hazardous waste disposal.[8] For

large spills, evacuate the area and contact your institution's environmental health and safety

department.[9]
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Logical Workflow for PPE Selection

Hazard Assessment

PPE Selection

Verification

Start: Handling N-cyclopropyl-4-iodobenzamide

Assess Hazards:
- Skin/Eye Irritant (assumed)

- Inhalation of powder
- Unknown toxicity

Eye Protection:
- Safety Goggles

- Face Shield (for splash/powder risk)

Hand Protection:
- Chemical-resistant gloves

- Double-gloving (recommended)

Body Protection:
- Lab Coat

- Chemical-resistant Apron

Respiratory Protection:
- Work in Fume Hood

- Respirator (if hood unavailable or dust is generated)

Check PPE Fit and Integrity

Proceed with Handling

Click to download full resolution via product page

Caption: Logical workflow for selecting appropriate PPE.
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Operational and Disposal Workflow

Handling Protocol

Disposal Protocol

Receive and Inspect Container

Weigh Solid in Fume Hood

Prepare Solution in Fume Hood

Experimental Use

Collect Waste in Halogenated
Organic Waste Container

Label Waste Container

Store Waste in Designated Area

Dispose via Certified Vendor

Click to download full resolution via product page

Caption: Step-by-step handling and disposal plan.
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Hypothetical Signaling Pathway Interaction

N-cyclopropyl-4-iodobenzamide
(Active Molecule)

Biological Target
(e.g., Enzyme, Receptor)

Binds to/Modulates

Downstream Signaling Pathway

Activates/Inhibits

Cellular Response

Click to download full resolution via product page

Caption: Hypothetical interaction with a biological pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. N-Cyclopropyl-4-iodobenzamide Datasheet DC Chemicals [dcchemicals.com]

2. safety.duke.edu [safety.duke.edu]

3. medchemexpress.com [medchemexpress.com]

4. bucknell.edu [bucknell.edu]

5. braun.matse.illinois.edu [braun.matse.illinois.edu]

6. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b2879678?utm_src=pdf-body-img
https://www.benchchem.com/product/b2879678?utm_src=pdf-custom-synthesis
https://dcchemicals.com/product_show-DC66376.html?datasheet=datasheet
https://www.safety.duke.edu/sites/default/files/GuidelinesToxicPowders.docx
https://www.medchemexpress.com/n-cyclopropyl-4-iodobenzamide.html
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://riskmanagement.sites.olt.ubc.ca/files/2024/01/Organic-solvent-waste_2024.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2879678?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. smif.pratt.duke.edu [smif.pratt.duke.edu]

8. Chemical Spill Procedures - Environmental Health & Safety [ehs.utoronto.ca]

9. ehs.princeton.edu [ehs.princeton.edu]
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cyclopropyl-4-iodobenzamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2879678#personal-protective-equipment-for-
handling-n-cyclopropyl-4-iodobenzamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.

Contact
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